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Compound of Interest

2-
Compound Name: (Carbamimidoylthio)ethanesulfonic

acid

Cat. No.: B124400

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, potential
applications, and relevant protocols for 2-(Carbamimidoylthio)ethanesulfonic acid. This
information is intended to support research, development, and safety protocols in a laboratory
setting.

Material Safety Data Sheet (MSDS)
Chemical Identification
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Property Value Reference
2-

Chemical Name (Carbamimidoylthio)ethanesulf  [1]
onic acid

Amidinothioureaethanesulfonic
acid, 2-

Synonyms o _ [1][2]
(Amidinothio)ethanesulfonic

acid, Mesna Impurity A

CAS Number 25985-57-3 [1]
Molecular Formula C3HsN203S:2 [1]
Molecular Weight 184.24 g/mol [1]

(Image of the chemical
Chemical Structure structure can be generated

based on the name)

Physical and Chemical Properties

Property Value Reference
Appearance White to off-white solid
Melting Point 209-270 °C [3]

- Slightly soluble in methanol
Solubility ) ) [4]
and water (with heating)

pKa (Predicted) 1.08 + 0.50

LogP -0.9 [1]

Hazard Identification

There are conflicting reports regarding the GHS hazard classification of 2-
(Carbamimidoylthio)ethanesulfonic acid. While some sources indicate that it does not meet
the criteria for hazard classification, others report the following potential hazards:
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 Skin Irritation: May cause skin irritation.[2]
e Eye Irritation: May cause serious eye irritation.[2]
o Respiratory Irritation: May cause respiratory irritation.[2]

It is recommended to handle this compound with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area.

First Aid Measures

Exposure First Aid Measures

Move the person to fresh air. If breathing is

Inhalation - _ .
difficult, seek medical attention.

Wash the affected area with soap and water.

Skin Contact . .
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . _
water. Seek medical attention.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Use in a well-ventilated

area.

o Storage: Store in a cool, dry place, away from incompatible materials. Keep container tightly
closed. Recommended storage temperature is 2-8 °C.[4]

Application Notes

2-(Carbamimidoylthio)ethanesulfonic acid is primarily known as Mesna Impurity A, a
substance related to the uroprotective agent Mesna (Sodium 2-mercaptoethanesulfonate).[2]
Mesna is used clinically to prevent hemorrhagic cystitis induced by the chemotherapy agents
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cyclophosphamide and ifosfamide.[5][6] The primary mechanism of Mesna's protective effect is
the detoxification of acrolein, a urotoxic metabolite of these chemotherapeutic drugs.[5]

The biological activity of 2-(Carbamimidoylthio)ethanesulfonic acid itself has not been
extensively studied. However, as a structural analogue and potential metabolite or degradation
product of Mesna, its biological properties are of interest in the context of drug development
and safety assessment.

Potential areas of research for this compound include:

o Uroprotective Activity: Investigating whether it retains any of the uroprotective effects of
Mesna or if it modulates Mesna's activity.

o Toxicity Studies: Assessing its potential toxicity, particularly in the urinary tract, to understand
the safety profile of Mesna formulations where it may be present as an impurity.

» Antioxidant Properties: Evaluating its antioxidant capacity, given that Mesna exhibits
antioxidant properties.[7][8]

Experimental Protocols

Due to the limited publicly available research on the specific biological activities of 2-
(Carbamimidoylthio)ethanesulfonic acid, detailed experimental protocols for this compound
are not well-established. However, researchers can adapt existing protocols used for its parent
compound, Mesna, and for general in vitro screening.

Synthesis Protocol

A specific, detailed synthesis protocol for 2-(Carbamimidoylthio)ethanesulfonic acid is not
readily available in the searched literature. However, a general approach for the synthesis of
related thiosulfonic acids involves the oxidative coupling of a thiosulfonic acid with an aniline, or
the reaction of a bromoalkane with thiourea followed by oxidation.[3][9]

Conceptual Synthesis Workflow:
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Starting Materials

Reaction Intermediate Final Product

2-Bromoethanesulfonic acid

Rearrangement/
Nucleophilic Substitution Isothiouronium Intermediate Purification 2-(Carbamimidoylthio)ethanesulfonic acid
Thiourea
Endpoint Analysis
Apoptosis Assay (Flow Cytometry)
Treatment
Cell Culture Incubation

Treat cells with:

Culture Urothelial Cells A, VEhTE Cpntrol .
(e.9., T24 cell line) 2. Acrolein Incubate for 24-48 hours Cytotoxicity Assay (LDH)
o 3. Acrolein + Mesna (Positive Control)
Cell Viability Assay (MTT)

4. Acrolein + Test Compound
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Chemotherapy

Cyclophosphamide / Ifosfamide

Hepatic Metabolism

Uroprotection Metabolite
Mesna |1————-— Acrolein
I
|
|
I
A4
Detoxification

!

Non-toxic Metabolite

Outcome

Urothelial Protection Hemorrhagic Cystitis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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